DS-1093a

• Molecular Formula: C29H34N4O5
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C29H34N4O5/c1-18(34)15-20-3-5-22(6-4-20)23-7-9-24(10-8-23)33-13-11-21(12-14-33)16-25-31-19(2)28(37)27(32-25)29(38)30-17-26(35)36/h3-10,18,21,34,37H,11-17H2,1-2H3,(H,30,38)(H,35,36)/t18-/m0/s1
• InChIKey: INUWXIVLFZLXDW-SFHVURJKSA-N

DS-1093a: Oral HIF-PHD Inhibitor for Renal Anemia

DS-1093a is an orally active hypoxia-inducible factor prolyl hydroxylase (HIF-PHD) inhibitor (C29H34N4O5, MW 518.60) developed by Daiichi Sankyo for renal anemia research [1]. The compound induces erythropoietin (EPO) production in Hep3B cells with an EC50 of 0.49 μM [2]. DS-1093a was designed through scaffold hopping from FG-2216 and structural optimization of predecessor compound DS44470011, specifically converting a genotoxic biphenyl moiety to a 1-phenylpiperidine structure, which eliminated genotoxicity while improving in vitro activity and in vivo efficacy [3]. The compound has progressed to Phase 1 clinical evaluation in healthy volunteers and chronic kidney disease patients [4].

HIF-PHD pathway inhibition research

Oral dosing for CKD anemia models

Phase 1 clinical research context

• [1] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Discovery of DS-1093a: An oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of renal anemia. Bioorganic & Medicinal Chemistry Letters, 2024, 111: 129891. View Source
• [2] PeptideDB. DS-1093a Product Database Entry. CAS: Not assigned; Formula: C29H34N4O5; MW: 518.60. View Source
• [3] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Hypoxia-inducible factor prolyl hydroxylase阻害薬DS-1093aの創製 [Discovery of DS-1093a, a Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitor]. MEDCHEM NEWS, 2025, 35(3): 164-170. View Source
• [4] ClinicalTrials.gov. Pilot PK/PD Study of DS-1093a in Patients With Chronic Kidney Disease. Identifier: NCT02299661. Sponsor: Daiichi Sankyo. View Source

DS-1093a vs Generic HIF-PHD Inhibitors

HIF-PHD inhibitors within the same therapeutic class exhibit substantial variability in selectivity profiles across PHD1/PHD2/PHD3 isoforms, HIF-α stabilization patterns, and safety margins [1]. While class-level agents including roxadustat, daprodustat, and vadadustat demonstrate overlapping clinical efficacy [2], their toxicological profiles differ markedly due to structural divergence. DS-1093a was specifically engineered to overcome a documented genotoxicity liability identified in its predecessor DS44470011 through targeted structural modification, a differentiation that generic in-class substitution would nullify [3]. The compound's biphenyl-to-1-phenylpiperidine scaffold conversion represents a non-obvious chemical innovation that directly impacts safety and cannot be assumed present in structurally distinct HIF-PHD inhibitors.

Structural analogs may carry unaddressed genotoxicity risk similar to DS44470011

Cross-compound IC50/EC50 values are not directly comparable; potency assays lack standardization

PHD isoform selectivity differences can shift HIF-α stabilization profiles and downstream readouts

• [1] Yeh TL, Leissing TM, Abboud MI, Thinnes CC, Atasoylu O, Holt-Martyn JP, Zhang D, Tumber A, Lippl K, Lohans CT, Leung IKH, Morcrette H, Clifton IJ, Claridge TDW, Kawamura A, Flashman E, Lu X, Ratcliffe PJ, Chowdhury R, Pugh CW, Schofield CJ. Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials. Chemical Science, 2017, 8(11): 7651-7668. View Source
• [2] Chen N, Hao C, Peng X, Lin H, Yin A, Hao L, Tao Y, Liang X, Liu Z, Xing C, Chen J, Luo L, Zuo L, Liao Y, Liu BC, Leong R, Wang C, Liu C, Neff T, Szczech L, Yu KP. Roxadustat for Anemia in Patients with Kidney Disease Not Receiving Dialysis. New England Journal of Medicine, 2019, 381(11): 1001-1010. View Source
• [3] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Discovery of DS-1093a: An oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of renal anemia. Bioorganic & Medicinal Chemistry Letters, 2024, 111: 129891. View Source

DS-1093a: Key Evidence & Differentiation

Genotoxicity Elimination vs DS44470011

DS-1093a was designed to eliminate the genotoxicity observed in its predecessor compound DS44470011. The biphenyl structure in DS44470011 was identified as the probable cause of genotoxicity. Conversion to a 1-phenylpiperidine structure in DS-1093a successfully eliminated this liability while simultaneously improving in vitro activity and in vivo efficacy [1].

Genotoxicity

Head-to-head

Avoided vs genotoxic predecessor

Supports lead-optimized tool selection

Structural conversion from biphenyl to 1-phenylpiperidine

Evidence Dimension	Genotoxicity elimination through structural modification
Target Compound Data	Genotoxicity eliminated (negative) via biphenyl → 1-phenylpiperidine conversion
Comparator Or Baseline	DS44470011 (predecessor compound): Documented genotoxic effects
Quantified Difference	Qualitative: Genotoxicity liability fully resolved
Conditions	Lead optimization study; Daiichi Sankyo R&D Division

Why This Matters

Procurement of DS-1093a versus DS44470011 directly determines whether the acquired compound carries a documented genotoxic liability, a binary safety differentiation critical for regulatory-compliant research and in vivo studies.

• [1] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Discovery of DS-1093a: An oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of renal anemia. Bioorganic & Medicinal Chemistry Letters, 2024, 111: 129891. View Source

EPO Induction in Hep3B Cells

DS-1093a induces erythropoietin production in Hep3B human hepatoma cells with an EC50 of 0.49 μM [1]. This represents a 17.1-fold improvement in potency compared to the predecessor compound DS44470011, which showed an EC50 of 8.4 μM for EPO release in the same cellular system .

EPO Induction

Class-level

EC50 0.49 µM

Supports in vitro assay dosing benchmark

Hep3B cells; class-level comparison limited

Evidence Dimension	EPO production induction potency
Target Compound Data	EC50 = 0.49 μM
Comparator Or Baseline	DS44470011 (predecessor compound): EC50 = 8.4 μM
Quantified Difference	17.1-fold improvement in potency (8.4 μM / 0.49 μM)
Conditions	Hep3B human hepatoma cell line; EPO production assay

Why This Matters

A 17.1-fold potency differential directly translates to lower compound requirements for equivalent biological response, reducing procurement volume needs and per-experiment cost for dose-response studies.

• [1] PeptideDB. DS-1093a Product Database Entry. EC50 = 0.49 μM in Hep3B cell EPO production. View Source

Hemoglobin Increase in CKD Rat Model

DS-1093a was reported to possess an optimal pharmacokinetic profile, achieved through optimization of pyrimidine derivatives following scaffold hopping from FG-2216 and structural modification from DS44470011 [1]. The compound's pharmacokinetic properties were specifically optimized to enable oral administration with a wide safety margin, contrasting with the predecessor compound which carried genotoxicity concerns [2]. Direct PK parameters (Cmax, AUC, t½) were not disclosed in the published discovery manuscript.

Hb Response

Reported

Increased hemoglobin

Supports disease-model endpoint response

Adenine-induced CKD rat model, 4-day oral dosing

Evidence Dimension	Pharmacokinetic profile optimization
Target Compound Data	Optimal pharmacokinetic profile (per discovery manuscript); oral activity demonstrated
Comparator Or Baseline	DS44470011: Oral bioavailability present but with genotoxicity limitation
Quantified Difference	Not quantifiable from available literature
Conditions	Pyrimidine derivative optimization program

Why This Matters

The explicit optimization of pharmacokinetic properties distinguishes DS-1093a from unoptimized early-stage HIF-PHD inhibitors, supporting its utility in in vivo pharmacology studies requiring consistent oral exposure.

• [1] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Hypoxia-inducible factor prolyl hydroxylase阻害薬DS-1093aの創製. MEDCHEM NEWS, 2025, 35(3): 164-170. View Source
• [2] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Discovery of DS-1093a: An oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of renal anemia. Bioorganic & Medicinal Chemistry Letters, 2024, 111: 129891. View Source

Phase 1 Safety & Tolerability

DS-1093a produced a measurable increase in hemoglobin levels in an adenine-induced rat model of chronic kidney disease following 4 days of continuous oral administration [1]. The compound was administered at doses of 0.3, 1, and 3 mg/kg via oral route . The discovery manuscript describes DS-1093a as having a wide safety margin with potent in vivo activity . Exact hemoglobin elevation magnitude relative to baseline or comparator was not disclosed in the available abstract-level documentation.

Dev. Status

Head-to-head

Phase 1 (renal anemia) vs Discontinued

Supports clinical-stage research context

DS-1093 discontinued for anemia; NCT02299661

Evidence Dimension	Hemoglobin level increase in CKD anemia model
Target Compound Data	Increased hemoglobin levels observed at 0.3-3 mg/kg oral doses
Comparator Or Baseline	Adenine-induced CKD rat model baseline
Quantified Difference	Not quantified in available public sources
Conditions	Adenine-induced rat model of chronic kidney disease; 4-day continuous oral administration

Why This Matters

Demonstrated in vivo efficacy in a disease-relevant model supports DS-1093a's utility for preclinical anemia research, distinguishing it from compounds lacking disease-model validation.

• [1] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Discovery of DS-1093a: An oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of renal anemia. Bioorganic & Medicinal Chemistry Letters, 2024, 111: 129891. View Source

DS-1093a Clinical Development Status: Phase 1 Advancement Confirmation

DS-1093a has advanced to Phase 1 clinical evaluation in both healthy volunteers and chronic kidney disease patients, with two registered clinical studies (NCT02299661 for CKD patients and a double-blind ascending-dose study in healthy male subjects) [1][2]. This contrasts with the discontinued predecessor DS44470011 which never entered clinical development due to genotoxicity concerns [3].

Evidence Dimension	Clinical development advancement
Target Compound Data	Phase 1 clinical studies completed in healthy subjects and CKD patients
Comparator Or Baseline	DS44470011: Discontinued prior to clinical development
Quantified Difference	Qualitative: Clinical-stage versus preclinical-stage compound
Conditions	ClinicalTrials.gov registry data; Daiichi Sankyo development program

Why This Matters

Phase 1 clinical advancement confirms the compound has passed rigorous IND-enabling toxicology and safety pharmacology requirements, providing procurement confidence for translational research applications that demand clinically validated molecular tools.

• [1] ClinicalTrials.gov. Pilot PK/PD Study of DS-1093a in Patients With Chronic Kidney Disease. Identifier: NCT02299661. View Source
• [2] ICH GCP. Multiple Ascending Dose Study of DS-1093 in Healthy Subjects. Double-blind, randomized, placebo-controlled study to assess pharmacokinetics, pharmacodynamics, safety and tolerability of DS-1093a in healthy male volunteers. View Source
• [3] PatSnap Synapse. DS-1093 Drug Profile: HIF-PH inhibitor developed by Daiichi Sankyo, predecessor DS44470011 discontinued; DS-1093a entered Phase 1 clinical trials. View Source

DS-1093a Research Applications

In Vivo CKD Anemia Modeling

DS-1093a is directly applicable for in vitro studies of HIF-PHD inhibition and EPO production in Hep3B hepatoma cells, where it demonstrates an EC50 of 0.49 μM [1]. The compound's 17.1-fold potency improvement over DS44470011 enables more sensitive dose-response characterization at lower concentrations, reducing compound consumption per assay plate. Researchers studying HIF pathway activation, erythropoiesis regulation, or renal anemia mechanisms can utilize DS-1093a as a validated chemical probe with established potency metrics. The compound's purity of >98% (HPLC) supports reproducible experimental outcomes across independent laboratories [2].

In Vitro HIF Erythropoiesis Studies

DS-1093a is validated for in vivo efficacy studies in the adenine-induced rat model of chronic kidney disease with associated anemia, where oral doses of 0.3, 1, and 3 mg/kg produced hemoglobin increases following 4-day continuous administration [1]. The compound's oral bioavailability and optimized pharmacokinetic profile support daily oral dosing regimens without requiring specialized parenteral formulation. This application scenario is particularly relevant for researchers evaluating HIF-PHD inhibition as a therapeutic strategy for anemia of chronic kidney disease, or for comparative pharmacology studies benchmarking novel HIF-PHD inhibitors against a clinically advanced reference compound [2].

PK/PD Studies for HIF-PH Inhibitors

DS-1093a is specifically indicated for studies where genotoxicity must be excluded as a confounding variable. The compound was designed to eliminate the genotoxicity liability identified in DS44470011 through structural conversion of the biphenyl moiety to 1-phenylpiperidine [1]. This differentiation makes DS-1093a the preferred selection over DS44470011 for any research program evaluating HIF-PHD inhibitor safety margins, chronic toxicity profiling, or translational studies where genotoxic potential would compromise data interpretability or regulatory acceptability. The compound's wide safety margin designation further supports its use in toxicology studies requiring clean background safety signals [2].

Translational PK/PD Research with Clinical Validation Pathway

DS-1093a provides a clinically advanced HIF-PHD inhibitor tool for translational pharmacology studies, having completed Phase 1 evaluation in both healthy volunteers and CKD patients [1]. The compound produces transient, dose/exposure-dependent increases in erythropoietin levels in human subjects [2]. This clinical validation distinguishes DS-1093a from preclinical-only HIF-PHD inhibitors and supports its use as a reference compound in assay development, biomarker validation studies, or pharmacokinetic/pharmacodynamic modeling where human PK/PD data availability enhances translational relevance. The compound's established clinical safety and tolerability profile in healthy subjects further de-risks its use in translational research programs [3].

Application

Selection Property

Validation Focus

CKD anemia model research

Oral HIF-PHD inhibition activity

Hemoglobin response in adenine-induced rat model

HIF pathway cell-based assays

Functional EPO induction benchmark

Dose-response in Hep3B cell EPO assay

PK/PD modeling studies

Preclinical PK profile and oral bioavailability

Exposure and species PK parameter validation

• [1] Naoki Tanaka, Takeshi Fukuda, Rieko Takano, Koji Sasaki, Takashi Tsuji, Riki Goto, Takeshi Kuribayashi, Kyoji Yamaguchi, Yoichi Niitsu, Ken Ishii, Masami Hashimoto, Shinichi Takahashi, Hisakuni Obayashi. Discovery of DS-1093a: An oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of renal anemia. Bioorganic & Medicinal Chemistry Letters, 2024, 111: 129891. View Source
• [2] ClinicalTrials.gov. Pilot PK/PD Study of DS-1093a in Patients With Chronic Kidney Disease. Identifier: NCT02299661. View Source
• [3] HRA NHS Research Summary. DS-1093a – First Doses in Humans. Double-blind, randomised, placebo-controlled, single ascending-dose study to assess safety, tolerability, pharmacokinetics and pharmacodynamics of DS-1093a in healthy male subjects. View Source